1-Methyl-3-(3-{[(6-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)-1,2-dihydropyrazin-2-one

• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 1-methyl-3-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrazin-2-one
• InChI: InChI=1S/C17H22N4O2/c1-13-5-3-7-15(19-13)23-12-14-6-4-9-21(11-14)16-17(22)20(2)10-8-18-16/h3,5,7-8,10,14H,4,6,9,11-12H2,1-2H3
• InChI Key: ZNFSIFIOWNLMQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)C3=NC=CN(C3=O)C

Description

1-Methyl-3-(3-{[(6-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)-1,2-dihydropyrazin-2-one is a complex organic compound with a unique structure that includes a pyrazinone core, a piperidine ring, and a pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methyl-3-(3-{[(6-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)-1,2-dihydropyrazin-2-one typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require the use of catalysts, such as palladium or copper, and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) to facilitate the reactions .

Industrial Production Methods: Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors and automated synthesis platforms to streamline the process. Additionally, purification techniques such as crystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-3-(3-{[(6-methylpyridin-2